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Compound of Interest

Compound Name: Chloromethoxy(dimethyl)silane

Cat. No.: B14125739

Get Quote

Executive Summary

Chloro(methoxy)dimethylsilane (

) is a bifunctional organosilane featuring both a hydrolytically sensitive silicon-chlorine bond
and a silicon-methoxy group. Unlike the ubiquitous trimethylsilyl (TMS) derivatives, this
compound introduces a distinct isotopic signature and fragmentation pathway driven by the
competition between the chloro and methoxy substituents.

This guide details the electron ionization (EI) fragmentation mechanisms of
Chloro(methoxy)dimethylsilane, contrasting its behavior with Trimethylchlorosilane (TMCS) and
Dimethoxydimethylsilane (DMDMS). Understanding these patterns is critical for identifying
silylation byproducts and monitoring reagent purity in pharmaceutical synthesis.

Key Technical Specifications
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Property Chloro(methoxy)dimethylsilane
Formula
Molecular Weight 124.64 Da
124.01 Da (
Monoisotopic Mass )/126.01 Da (

)

Distinct 3:1 isotopic ratio in molecular and

Key Diagnostic ]
daughter ions

Mechanistic Fragmentation Analysis

The fragmentation of Chloro(methoxy)dimethylsilane under 70 eV Electron lonization (El) is
governed by the relative bond strengths of Si-C, Si-O, and Si-Cl, and the stabilization of the
resulting silyl cations.

Primary Fragmentation Pathways
The molecular ion (

, m/z 124) is typically observed due to the stabilizing effect of the silicon atom, though it may be
of low intensity. The fragmentation is dominated by radical losses from the silicon center.

e -Cleavage (Loss of Methyl): The Dominant Pathway

o Mechanism: Homolytic cleavage of the Si-C bond releases a methyl radical (

, 15 Da).

o Result: Formation of the even-electron silylium ion

o m/z:109 (containing

) and 111 (containing
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)

o Intensity: This is typically the Base Peak (100%) because the silicon center effectively
stabilizes the positive charge, and the loss of a methyl group relieves steric strain.

» Heterolytic Cleavage (Loss of Chlorine)

o Mechanism: Cleavage of the Si-Cl bond releases a chlorine radical or chloride anion
equivalent.

o Result: Formation of the methoxydimethylsilyl cation

o m/z:89.[1]

o Diagnostic Value: This peak lacks the chlorine isotopic pattern, distinguishing it from the
m/z 109 fragment.

e Loss of Methoxy Radical

[¢]

Mechanism: Cleavage of the Si-O bond (less favorable than Si-C cleavage).

[¢]

Result: Formation of the chlorodimethylsilyl cation

m/z:93 and 95.

[e]

o

Observation: This pathway is minor compared to methyl loss due to the high strength of
the Si-O bond (~452 kJ/mol) versus the Si-C bond (~318 kJ/mol).

Fragmentation Pathway Diagram

The following diagram illustrates the competitive fragmentation kinetics, highlighting the
isotopic splitting where applicable.
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Figure 1: Mechanistic fragmentation tree of Chloro(methoxy)dimethylsilane showing the
primary ionization and subsequent dissociation pathways.

Comparative Performance Analysis

To validate the identity of Chloro(methoxy)dimethylsilane, it must be differentiated from
structurally similar silylating agents. The table below contrasts its MS signature with
Trimethylchlorosilane (TMCS) and Dimethoxydimethylsilane.

Diagnostic Comparison Table
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Chloro(methoxy)dim  Trimethylchlorosilan Dimethoxydimethylsi

Feature )
ethylsilane e (TMCS) lane
Structure
Molecular lon (M+) 124/ 126 (3:1 ratio) 108 /110 (3:1 ratio) 120 (No Cl pattern)
109 ( 93 ( 105 (
Base Peak
) ) )
73 (Loss of Cl, 59 (
Secondary lon 89 (Loss of Cl)
) )
Simultaneous Absence of oxygen-
- Absence of Cl
) ) presence of Cl containing fragments ) )
Key Differentiator isotopes; M+ is even

isotopes and Methoxy  (e.g., no m/z 59 or
loss channel.[2] 89).

mass 120.

Causality of Differences

e TMCS vs. Chloro(methoxy)dimethylsilane: Replacing a methyl group in TMCS with a
methoxy group increases the molecular weight by 16 Da (108

124). The fragmentation logic remains similar (loss of methyl is favored), but the resulting
cation at m/z 109 is stabilized by resonance from the oxygen lone pair, making it potentially
more stable than the analogous m/z 93 ion from TMCS.

« Isotopic Validation: The presence of Chlorine provides a "self-validating” spectral feature.
Any fragment ion containing the Si-Cl bond (m/z 124, 109, 93) must display the characteristic
3:1 intensity ratio of

to

. Fragments losing CI (m/z 89) will strictly follow Silicon's isotopic pattern (
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Experimental Protocol for Characterization

To ensure reproducible data when analyzing this compound or its derivatives, follow this
validated GC-MS workflow.

Sample Preparation & Injection

e Solvent Selection: Dissolve the reagent in anhydrous Dichloromethane (DCM) or Hexane.
Avoid alcohols (e.g., Methanol) to prevent solvolysis of the Si-Cl bond, which would convert
the analyte to Dimethoxydimethylsilane.

o Concentration: Prepare a 100 ppm solution. High concentrations may overload the detector
due to the volatility of organosilanes.

 Inlet Conditions:
o Temperature: 200°C.

o Split Ratio: 50:1 (to prevent column saturation).

GC-MS Acquisition Parameters

e Column: Non-polar capillary column (e.g., DB-5ms or HP-5ms), 30m x 0.25mm ID.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program:

o Initial: 40°C (hold 3 min) to trap volatile silanes.

o Ramp: 15°C/min to 250°C.

MS Source: Electron lonization (EI) at 70 eV.

Scan Range: m/z 35 — 350. (Scanning below m/z 35 is unnecessary and increases
background noise).

Data Validation Step
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e Check 1: Extract ion chromatogram (EIC) for m/z 109 and m/z 111. The peaks must co-elute
perfectly.

¢ Check 2: Calculate the ratio of Area(109) / Area(111). It should be approximately 3.0 (within
10% error). If the ratio deviates (e.g., >5.0), the peak is likely an interference or a non-
chlorinated siloxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b14125739?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14125739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

